N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide

• Molecular Formula: C24H32N2O5
• Molecular Weight: 428.5 g/mol
• IUPAC Name: N-[3-methoxy-4-(2-morpholin-4-yl-2-oxoethoxy)phenyl]adamantane-1-carboxamide
• InChI: InChI=1S/C24H32N2O5/c1-29-21-11-19(2-3-20(21)31-15-22(27)26-4-6-30-7-5-26)25-23(28)24-12-16-8-17(13-24)10-18(9-16)14-24/h2-3,11,16-18H,4-10,12-15H2,1H3,(H,25,28)
• InChI Key: PDZYZFUIYKUFNT-UHFFFAOYSA-N
• SMILES: COC1=C(C=CC(=C1)NC(=O)C23CC4CC(C2)CC(C4)C3)OCC(=O)N5CCOCC5

Description

N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide, also known as MIV-247, is a promising drug candidate that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of adamantane derivatives, and it has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

Mechanism of Action

The exact mechanism of action of N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide is not fully understood, but it is believed to act by inhibiting the activity of cyclooxygenase (COX) enzymes, which are responsible for the production of pro-inflammatory prostaglandins. N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide may also act by modulating the activity of ion channels and receptors involved in pain and inflammation.
Biochemical and Physiological Effects
N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It also has neuroprotective effects and has been shown to reduce brain damage in animal models of traumatic brain injury, stroke, and Alzheimer's disease. N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide has a good safety profile and has not been associated with any significant adverse effects in animal studies.

Advantages and Limitations for Lab Experiments

N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide has several advantages for lab experiments, including its high purity, good solubility, and low toxicity. However, its limited stability and short half-life may pose challenges for long-term experiments. N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide is also relatively expensive, which may limit its use in some research settings.

Future Directions

There are several future directions for N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide research. One area of interest is its potential use in the treatment of chronic pain and inflammatory disorders. N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide may also have applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Future studies should focus on optimizing the synthesis method, investigating the mechanism of action, and exploring potential drug combinations to enhance its therapeutic efficacy. Additionally, further research is needed to assess the safety and efficacy of N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide in human clinical trials.
Conclusion
In conclusion, N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide is a promising drug candidate that has been extensively studied for its potential therapeutic applications. Its anti-inflammatory, analgesic, and neuroprotective effects make it a promising candidate for the treatment of various diseases. Further research is needed to optimize the synthesis method, investigate the mechanism of action, and explore potential drug combinations to enhance its therapeutic efficacy.

Synthesis Methods

The synthesis of N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide involves the reaction of 1-adamantane carboxylic acid with 3-methoxy-4-(2-morpholino-2-oxoethoxy)aniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide as a white crystalline solid with a purity of over 99%. The synthesis method has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to exhibit anti-inflammatory and analgesic effects in animal models of arthritis and neuropathic pain. N~1~-[3-methoxy-4-(2-morpholino-2-oxoethoxy)phenyl]-1-adamantanecarboxamide also has neuroprotective effects and has been studied in animal models of traumatic brain injury, stroke, and Alzheimer's disease.